Fmoc-Thr-OH

• IUPAC Name: (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoic acid
• InChI: InChI=1S/C19H19NO5/c1-11(21)17(18(22)23)20-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17,21H,10H2,1H3,(H,20,24)(H,22,23)/t11-,17+/m1/s1
• InChI Key: OYULCCKKLJPNPU-DIFFPNOSSA-N
• Canonical SMILES: CC(C(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)O
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• CAS RN: 73731-37-0

Description

Fmoc-Thr-OH, also known as Fmoc-O-tert-butyl-L-threonine, is a threonine derivative commonly used as an amino acid building block in peptide synthesis. It is often used in solid phase peptide synthesis utilizing Fmoc protocols. The t-butyl protecting group on the side chain is removed when the product peptide is cleaved from Wang resin or Rink amide resin.

Synthesis Analysis

This compound is used in the synthesis of various peptides and analogues via solid phase peptide synthesis. For instance, it can be used to synthesize chlorofusin analogues. The coupling of this compound onto a resin-bound peptide under microwave conditions has been reported to dramatically improve the yield of synthesized peptide while reducing the time required for synthesis.

Molecular Structure Analysis

The molecular structure of this compound can be found in various databases such as PubChem and ChemSpider. The molecular formula is C19H19NO5.

Chemical Reactions Analysis

This compound is involved in various chemical reactions, particularly in peptide synthesis. It can serve as a protecting group for both the amine and the hydroxyl functions in solid-phase synthesis of complex depsipeptides. The reaction of this compound with other compounds in the synthesis process is facilitated by the Fmoc protocols.

Physical And Chemical Properties Analysis

This compound is a solid compound with a molecular weight of 341.36 g/mol. It is soluble in DMF. The InChI and SMILES strings provide a textual representation of the compound’s structure.

Scientific Research Applications

• Fmoc-Thr-OH is used in the solid-phase synthesis of carbonylated peptides, which can model oxidatively modified peptides related to diseases (Waliczek, Kijewska, Stefanowicz, & Szewczuk, 2015).

• It is utilized in nanoassemblies for antibacterial and anti-inflammatory applications, showcasing its role in the development of biomedical materials (Schnaider et al., 2019).

• This compound contributes to the creation of supramolecular hydrogels with antimicrobial properties, useful in biomedical fields (Croitoriu, Nita, Rusu, Cimponeriu, & Chiriac, 2021).

• It is involved in the improved high-performance liquid chromatography of amino acids, aiding in protein identification and biological sample analysis (Ou et al., 1996).

• This compound is central to the development of functionalized carbon nanotube-containing hydrogels, highlighting its role in nanomaterials research (Roy & Banerjee, 2012).

• It's used in the optimization of coupling methods for the synthesis of phosphopeptides, which are valuable tools in peptide synthesis (White, 2001).

• This compound is also employed in the synthesis of O-phosphotyrosine-containing peptides, demonstrating its utility in the preparation of specialized peptide sequences (Kitas et al., 1989).

Mechanism of Action

Target of Action

Fmoc-Thr-OH, also known as N-α-Fmoc-L-threonine, is primarily used as a protecting group for amines in the process of peptide synthesis . The primary targets of this compound are the amine groups present in amino acids and peptides .

Mode of Action

The Fmoc group (Fluorenylmethyloxycarbonyl) is a base-labile protecting group used in organic synthesis . It is introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). This reaction results in the formation of a carbamate, which serves to protect the amine group during peptide synthesis . The Fmoc group can be rapidly removed by a base, usually piperidine, which forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .

Biochemical Pathways

This compound plays a crucial role in the biochemical pathway of solid-phase peptide synthesis (SPPS). It is used as a temporary protecting group for the amine at the N-terminus in SPPS . The use of this compound allows for the selective and sequential assembly of amino acids in a peptide chain .

Result of Action

The primary result of the action of this compound is the protection of amine groups during peptide synthesis, allowing for the successful assembly of complex peptides . After the peptide synthesis is complete, the Fmoc group is removed, leaving the desired peptide product .

Action Environment

The action of this compound is influenced by the conditions of the peptide synthesis process. For example, the removal of the Fmoc group is facilitated by a base, usually piperidine . The stability of this compound and its efficacy in protecting amine groups can be affected by factors such as temperature and pH. It is typically stored at a temperature between 2-30°C .

Future Directions

Fmoc-Thr-OH continues to be a valuable tool in peptide synthesis, contributing to the development of new peptide-based drugs and materials. Its use in the synthesis of phosphothreonine peptides and in DNA-encoded chemical libraries represents some of the future directions for this compound.

Biochemical Analysis

Biochemical Properties

Fmoc-Thr-OH plays a crucial role in biochemical reactions, particularly in the synthesis of peptides. The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl), a process that forms a carbamate . This reaction is key to the formation of peptides in SPPS, allowing for the sequential addition of amino acids to a growing peptide chain .

Cellular Effects

The effects of this compound at the cellular level are primarily related to its role in peptide synthesis. The Fmoc group protects the amine group during the synthesis process, preventing unwanted side reactions and ensuring the correct sequence of amino acids in the peptide . This has implications for various cellular processes, including protein synthesis and function.

Molecular Mechanism

The molecular mechanism of this compound involves the protection and deprotection of the amine group. The Fmoc group is base-labile, meaning it can be removed by a base . In SPPS, this deprotection is typically performed with a solution of 20% piperidine in N,N-dimethylformamide (DMF) . This allows for the sequential addition of amino acids to the peptide chain.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time, particularly in relation to its stability and degradation. The Fmoc group is stable under a variety of conditions, making it suitable for use in SPPS . It can be rapidly removed by a base, allowing for the next step in peptide synthesis .

Metabolic Pathways

This compound is involved in the metabolic pathway of peptide synthesis. It interacts with other amino acids, enzymes, and reagents in the process of SPPS . The Fmoc group can be removed by a base, allowing for the addition of the next amino acid in the peptide chain .

Transport and Distribution

In the context of peptide synthesis, this compound is typically dissolved in a suitable solvent and added to the reaction mixture. The distribution of this compound within this mixture will depend on the specific conditions of the synthesis .

Q & A

Q1: What makes Fmoc-Thr-OH suitable for solid-phase peptide synthesis?

A1: this compound is valuable in peptide synthesis due to the presence of the Fmoc protecting group. This group can be selectively removed under mild basic conditions, leaving the amino group available for peptide bond formation with the next amino acid in the sequence [, ].

Q2: What challenges are associated with incorporating this compound into glycopeptides, and how can they be overcome?

A2: Incorporating this compound into glycopeptides, specifically those containing sialic acid, presents a challenge during deprotection. The standard alkaline conditions used to remove the Fmoc group can lead to undesired lactam formation between the deprotected amino group and the sialic acid methyl ester []. This side reaction can be mitigated by hydrolyzing the methyl ester before Fmoc deprotection or by using acidic conditions for the azide reduction step [].

Q3: Can this compound be used to synthesize complex glycopeptides?

A3: Yes, this compound can be used as a building block for complex glycopeptides. Research demonstrates its successful incorporation into a MUC1-related glycopeptide using microwave-assisted solid-phase synthesis [].

Q4: How does the reactivity of this compound compare to Fmoc-Ser-OH in enzymatic glycosylation reactions?

A4: Interestingly, the bacterial glycosyltransferase Neisseria meningitidis β1,3-N-acetylglucosaminyltransferase (LgtA) exhibits different substrate specificities towards this compound and Fmoc-Ser-OH. While LgtA acts as both a core-1 and core-2 β1,3-N-acetylglucosaminyltransferase with Fmoc-Ser-OH, it only exhibits core-2 activity in the presence of this compound []. This difference highlights the importance of careful substrate selection for enzymatic glycosylation reactions.

Q5: Are there alternative methods for phosphorylating threonine residues in peptides besides using pre-phosphorylated Fmoc-Thr(PO3H2)-OH?

A5: Yes, "global" phosphite-triester phosphorylation offers an efficient alternative for incorporating phosphotyrosine and phosphothreonine residues into peptides []. This method involves synthesizing the peptide on a solid support using standard Fmoc-amino acids, including this compound and Fmoc-Tyr-OH. Subsequent treatment with di-t-butyl N,N-diethylphosphoramidite followed by oxidation leads to simultaneous phosphorylation of both tyrosine and threonine residues [].